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The evolution of herbicide resistance in weed populations presents a significant challenge to

sustainable agriculture. Common waterhemp (Amaranthus tuberculatus) has emerged as a

particularly problematic weed, exhibiting resistance to multiple herbicide sites of action,

including protoporphyrinogen oxidase (PPO) inhibitors. This guide provides a comparative

analysis of cross-resistance to various PPO-inhibiting herbicides in common waterhemp,

supported by experimental data and detailed methodologies.

Performance Comparison of PPO-Inhibiting
Herbicides
The efficacy of PPO-inhibiting herbicides can vary significantly between susceptible and

resistant common waterhemp populations. Resistance is often conferred by specific genetic

mutations, with the most prevalent being a codon deletion (ΔG210) in the PPX2 gene.[1][2][3]

Other target-site mutations, such as those at the R128 locus (e.g., R128G, R128I, R128K),

have also been identified and can confer resistance to certain PPO inhibitors.[4][5]

The following tables summarize the quantitative data on the level of resistance to different

PPO-inhibiting herbicides in common waterhemp biotypes with known resistance mutations.

Table 1: Greenhouse Dose-Response Analysis of PPO-Inhibitor Resistant Waterhemp
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Herbicide
Resistant Biotype
(Mutation)

Resistance/Suscep
tible (R/S) Ratio

Reference

Fomesafen
PPO-Resistant

(ΔG210)
2.0 - 9.2

Saflufenacil
PPO-Resistant

(ΔG210)
2.0 - 9.2

Fomesafen
PPO-Resistant

(R128G)

Not specified, but

resistance confirmed

Fomesafen
PPO-Resistant

(R128I)

Not specified, but

resistance confirmed

Acifluorfen
PPO-Resistant (NER

Biotype with ΔG210)
4-fold

R/S ratio is calculated from the herbicide dose required to cause 50% growth reduction (GR50)

in the resistant population compared to the susceptible population.

Table 2: Field Efficacy of Foliar-Applied PPO-Inhibiting Herbicides on Waterhemp Populations

with PPO Resistance

Herbicide
Application
Rate (g ai ha⁻¹)

Waterhemp
Control (%) (28
DAA)

Resistant
Population
Frequency
(ΔG210)

Reference

Fomesafen 343 80 - 88 3% and 30%

Lactofen 219 80 - 88 3% and 30%

Saflufenacil 25.0 or 50 80 - 88 3% and 30%

Trifludimoxazin 25 95 3% and 30%

DAA: Days After Application. Data averaged across three site-years with native A. tuberculatus

populations.
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Notably, the novel PPO-inhibiting herbicide trifludimoxazin has demonstrated high efficacy on

waterhemp populations containing common PPO-resistance mutations, suggesting a lack of

cross-resistance.

Experimental Protocols
The following methodologies are representative of the key experiments conducted to assess

PPO-inhibitor resistance in common waterhemp.

Whole-Plant Herbicide Dose-Response Bioassay
This protocol is used to determine the level of resistance by comparing the herbicide dose

required to inhibit the growth of resistant and susceptible populations.

Seed Collection and Germination: Seeds are collected from mature female plants that have

survived herbicide treatment in the field. Seeds are then stratified (cold-treated) for several

weeks to break dormancy before being planted in greenhouses.

Plant Growth: Seedlings are grown in a controlled greenhouse environment. Once they

reach a specific growth stage (e.g., 8 to 12 cm in height), they are selected for herbicide

application.

Herbicide Application: Herbicides are applied at a range of doses, typically from a fraction of

the recommended field rate to several multiples of it. A carrier volume of approximately 190 L

ha⁻¹ at a pressure of 207 kPa is commonly used. Adjuvants, such as methylated seed oil or

nonionic surfactant, are included as per herbicide label recommendations.

Data Collection and Analysis: Plant injury is visually assessed at set intervals (e.g., 7, 14, 21,

and 28 days after treatment). At the end of the experiment, the above-ground biomass is

harvested, dried, and weighed. The dose required to reduce shoot biomass by 50% (GR₅₀) is

calculated for both resistant and susceptible populations. The resistance ratio (R/S) is then

determined by dividing the GR₅₀ of the resistant population by that of the susceptible

population.

Molecular Analysis of Resistance Mechanisms
These protocols are used to identify the genetic basis of resistance.
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DNA Extraction: Genomic DNA is extracted from young leaf tissue of surviving plants using

methods such as the hexadecyltrimethylammonium bromide (CTAB) method.

PCR and Gene Sequencing: The PPX2 gene, which encodes the PPO enzyme, is amplified

using polymerase chain reaction (PCR). The amplified DNA is then sequenced to identify

mutations, such as the ΔG210 codon deletion or substitutions at the R128 locus, that are

known to confer resistance.

High-Throughput Screening: For rapid screening of large numbers of plants, techniques like

Kompetitive Allele Specific PCR (KASP™) assays or TaqMan assays can be developed to

detect specific resistance-conferring mutations. The University of Illinois Plant Clinic provides

a service for testing waterhemp samples for common resistance mutations.

Visualizing Resistance Mechanisms
The following diagrams illustrate the biochemical pathway affected by PPO-inhibiting herbicides

and the mechanism of target-site resistance.

Plastid/Mitochondria

Protoporphyrinogen IX PPO Enzyme Protoporphyrin IX

Reactive Oxygen Species
(Cellular Damage)

Accumulation
leads toPPO-inhibiting

Herbicide

Click to download full resolution via product page

Caption: Mechanism of action for PPO-inhibiting herbicides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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inhibiting-herbicides-in-common-waterhemp]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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